![molecular formula C10H8FN7S B4665961 5-{[5-(2-fluorophenyl)-2H-tetrazol-2-yl]methyl}-1,3,4-thiadiazol-2-amine](/img/structure/B4665961.png)
5-{[5-(2-fluorophenyl)-2H-tetrazol-2-yl]methyl}-1,3,4-thiadiazol-2-amine
Overview
Description
5-{[5-(2-fluorophenyl)-2H-tetrazol-2-yl]methyl}-1,3,4-thiadiazol-2-amine is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 5-{[5-(2-fluorophenyl)-2H-tetrazol-2-yl]methyl}-1,3,4-thiadiazol-2-amine is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation and cancer.
Biochemical and physiological effects:
Studies have shown that 5-{[5-(2-fluorophenyl)-2H-tetrazol-2-yl]methyl}-1,3,4-thiadiazol-2-amine has both biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, as well as the proliferation of cancer cells. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-{[5-(2-fluorophenyl)-2H-tetrazol-2-yl]methyl}-1,3,4-thiadiazol-2-amine in lab experiments is its ability to selectively target certain enzymes and signaling pathways. This makes it a useful tool for studying the mechanisms involved in inflammation and cancer. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.
Future Directions
There are several potential future directions for research on 5-{[5-(2-fluorophenyl)-2H-tetrazol-2-yl]methyl}-1,3,4-thiadiazol-2-amine. One area of focus could be on further elucidating its mechanism of action, which would help to better understand its potential applications in medicine, agriculture, and material science. Another area of focus could be on developing more potent and selective analogs of the compound for use in lab experiments and potential drug development. Additionally, research could be conducted on the environmental impact of the compound, particularly if it is used as a herbicide in agriculture.
Scientific Research Applications
5-{[5-(2-fluorophenyl)-2H-tetrazol-2-yl]methyl}-1,3,4-thiadiazol-2-amine has been studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, it has been shown to have anti-inflammatory and anticancer properties. In agriculture, it has been studied as a potential herbicide. In material science, it has been investigated for its potential use in the development of organic electronics.
properties
IUPAC Name |
5-[[5-(2-fluorophenyl)tetrazol-2-yl]methyl]-1,3,4-thiadiazol-2-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8FN7S/c11-7-4-2-1-3-6(7)9-14-17-18(16-9)5-8-13-15-10(12)19-8/h1-4H,5H2,(H2,12,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZNLVCHNKJFODA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NN(N=N2)CC3=NN=C(S3)N)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8FN7S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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